Cas no 2305570-76-5 (1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide)

• Product Name: 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide
• CAS No: 2305570-76-5
• MF: C₁₅H₁₇FN₂O₄S
• MW: 340.369886159897
• CID: 5412937
• PubChem ID: 139018659
• Update Time: 2025-10-17

1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z3017954476
• EN300-26597014
• 1-(4-Fluorophenyl)-N-[(E)-3-methylsulfonylprop-2-enyl]-2-oxopyrrolidine-3-carboxamide
• 2305570-76-5
• 1-(4-fluorophenyl)-N-(3-methanesulfonylprop-2-en-1-yl)-2-oxopyrrolidine-3-carboxamide
• 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide

• Inchi： 1S/C15H17FN2O4S/c1-23(21,22)10-2-8-17-14(19)13-7-9-18(15(13)20)12-5-3-11(16)4-6-12/h2-6,10,13H,7-9H2,1H3,(H,17,19)/b10-2+
• InChI Key： MHZIFBYZQQTQKO-WTDSWWLTSA-N
• SMILES： S(C)(/C=C/CNC(C1C(N(C2C=CC(=CC=2)F)CC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 340.08930636g/mol
• Monoisotopic Mass: 340.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 91.9Ų

Additional information on 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide

Introduction to 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide (CAS No. 2305570-76-5)

1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the CAS number 2305570-76-5, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic development. The presence of multiple functional groups, including a fluorophenyl moiety, a methylsulfonyl substituent, and an allylic amide backbone, makes this molecule a subject of considerable interest for medicinal chemists.

The structural framework of 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide incorporates several key elements that are known to influence molecular interactions and biological efficacy. The fluorophenyl group, for instance, is frequently employed in pharmaceuticals due to its ability to enhance metabolic stability and binding affinity. Additionally, the methylsulfonyl group contributes to the compound's lipophilicity and can serve as a hinge-binding motif in protein interactions. The allylic amide moiety introduces conformational flexibility, which may be exploited to optimize pharmacokinetic properties.

In recent years, there has been a surge in research focused on developing novel small molecules with targeted biological activities. Among these, compounds featuring amide linkages have been extensively studied due to their versatility in modulating biological pathways. The pyrrolidine core in 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide is particularly noteworthy, as it is a common scaffold in bioactive molecules known for their role in enzyme inhibition and receptor binding. This structural motif has been leveraged in the design of drugs targeting various therapeutic areas, including oncology, inflammation, and central nervous system disorders.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of the fluorophenyl, methylsulfonyl, and allylic amide groups creates a multifaceted structure that can interact with biological targets in multiple ways. Such structural complexity often translates into high binding affinity and selectivity, which are critical factors in the design of effective therapeutics. Furthermore, the presence of these functional groups allows for facile derivatization, enabling medicinal chemists to explore analogues with enhanced properties.

Recent advancements in computational chemistry have further facilitated the study of compounds like 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide. Molecular modeling techniques have been instrumental in predicting binding modes and optimizing interactions with biological targets. These computational approaches have revealed that the compound's structure is well-suited for binding to proteins involved in critical cellular processes. For instance, studies suggest that the fluorophenyl group may interact with aromatic pockets in target proteins, while the methylsulfonyl moiety could engage in hydrogen bonding or hydrophobic interactions.

The potential therapeutic applications of 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide are broad and span multiple disease areas. In oncology research, for example, compounds with similar structural features have shown promise as inhibitors of kinases and other enzymes involved in tumor growth and progression. The ability of this molecule to modulate such pathways makes it an attractive candidate for further investigation as an anticancer agent. Additionally, its potential role in anti-inflammatory therapies has also been explored, given the known involvement of similar scaffolds in modulating inflammatory cytokine pathways.

In vitro studies have begun to elucidate the biological profile of this compound. Preliminary data indicate that it exhibits inhibitory activity against certain enzymes and may interact with specific protein targets relevant to disease mechanisms. These findings are supported by computational modeling predictions, which have helped guide experimental efforts toward optimizing its potency and selectivity. Further research is warranted to validate these initial observations and explore additional mechanisms of action.

The synthesis of 1-(4-Fluorophenyl)-N-[3-(methylsulfonyl)-2-propen-1-yl]-2-oxo-3-pyrrolidinecarboxamide presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it increasingly feasible to access such molecules with high purity and yield. Key synthetic strategies involve multi-step reactions that incorporate key functional groups while maintaining regioselectivity and stereochemical integrity. The development of efficient synthetic routes is crucial for enabling further exploration of this compound's potential.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 1-(4-fluorophenyl)-N-[3-(methylsulfonyl)-2-propen -1 -yl]-2 -oxo -3 -pyrrolidinecarboxamide (CAS No. 2305570 -76 -5) will remain at the forefront of drug discovery efforts. Their unique structural features offer opportunities for innovation across multiple therapeutic areas, making them valuable assets in the quest for novel treatments. With ongoing investigations into their biological activities and synthetic feasibility, these molecules are poised to contribute significantly to future advancements in pharmaceutical science.